4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid

• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol
• IUPAC Name: 4,4-dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid
• InChI: InChI=1S/C9H14O5/c1-5(2)9(6(10)11)13-7(12)8(3,4)14-9/h5H,1-4H3,(H,10,11)
• InChI Key: SIKAQQZPQMKOPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(OC(=O)C(O1)(C)C)C(=O)O

Description

4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid is a complex organic compound characterized by its unique dioxolane ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid typically involves the formation of the dioxolane ring through a series of organic reactions One common method includes the reaction of a suitable ketone with a diol under acidic conditions to form the dioxolane ring

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the ketone group to an alcohol.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications or its role as an intermediate in drug synthesis.

Industry: It can be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 4,4-Dimethyl-5-oxo-2-propan-2-yl-1,3-dioxolane-2-carboxylic acid involves its interaction with specific molecular targets. The dioxolane ring structure allows it to participate in various chemical reactions, potentially affecting biological pathways and molecular interactions. The exact mechanism may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethyl-1,3-dioxolane-4-methanol: This compound shares the dioxolane ring structure but differs in its functional groups.

4,5-Dihydro-4,4-dimethyl-2-oxazole: Another compound with a similar ring structure but different functional groups.